Cas no 1040654-91-8 (N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040654-91-8
• MF: C₂₅H₂₄N₄O₄S
• MW: 476.547464370728
• CID: 5390565
• Update Time: 2025-07-16

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C25H24N4O4S/c1-2-3-12-31-21-7-5-4-6-18(21)19-14-20-25(26-10-11-29(20)28-19)34-15-24(30)27-17-8-9-22-23(13-17)33-16-32-22/h4-11,13-14H,2-3,12,15-16H2,1H3,(H,27,30)
• InChI Key： GRXXBZZPBFLVFG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3OCCCC)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Professional Introduction to Compound with CAS No. 1040654-91-8 and Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Compound with the CAS number 1040654-91-8 and the product name N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a benzodioxol moiety, a pyrazolo[1,5-a]pyrazine scaffold, and an acetamide group, which collectively contribute to its unique chemical properties and biological interactions.

The benzodioxol ring system, also known as the oxetane derivative, is well-known for its presence in various pharmacologically active compounds. Its structural features enable it to interact with biological targets in a manner that can modulate physiological processes. In particular, the 2H-1,3-benzodioxol-5-yl substituent in this compound is believed to contribute to its binding affinity and specificity towards certain enzymes and receptors. This aspect has been extensively studied in recent years, with researchers exploring its potential in the development of novel drugs targeting neurological disorders.

The core of the molecule is the pyrazolo[1,5-a]pyrazine scaffold, a nitrogen-rich heterocycle that has shown promise in various therapeutic areas. This scaffold is known for its ability to engage in multiple hydrogen bonding interactions, which enhances its binding efficacy to biological targets. The presence of the 2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl group further diversifies the compound's pharmacophoric features. The butoxyphenyl moiety introduces a hydrophobic region that can interact favorably with lipid-rich environments such as cell membranes, while the pyrazole ring provides additional sites for molecular recognition.

The terminal sulfanyl group in the molecule plays a crucial role in modulating the compound's bioactivity. Sulfanyl groups are known to participate in various chemical reactions and biological processes, including redox signaling and enzyme inhibition. In this context, the sulfanyl group in N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is positioned strategically within the molecule to interact with biological targets in a way that could enhance its therapeutic potential. This has led to significant interest in exploring its effects on inflammatory pathways and other disease-related mechanisms.

Recent research has highlighted the potential of this compound as an inhibitor of key enzymes involved in inflammatory responses. Studies have demonstrated that molecules with similar structural motifs can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in the inflammatory cascade. The combination of the benzodioxol, pyrazolo[1,5-a]pyrazine, and acetamide groups in this compound suggests that it may possess inhibitory activity against these enzymes without causing significant side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the acetamide moiety has been shown to enhance drug solubility and bioavailability, which are critical factors for successful drug development. The presence of this group also allows for further derivatization and optimization of the compound's pharmacokinetic properties. Researchers have been exploring strategies to modify the acetamide group to improve metabolic stability and target specificity without compromising efficacy.

Another area of interest is the potential application of this compound in treating neurological disorders. The structural features of N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide suggest that it may interact with neurotransmitter receptors such as serotonin and dopamine receptors. These interactions could lead to therapeutic benefits in conditions such as depression, anxiety disorders, and neurodegenerative diseases. Preclinical studies have shown promising results regarding its ability to modulate neurotransmitter activity without causing significant side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis if stereochemical purity is required for biological activity.

In terms of analytical characterization, modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the structure of this compound accurately. These techniques provide detailed information about atomic connectivity, functional group assignments, and molecular conformational preferences. Such data are essential for understanding how the compound interacts with biological targets at a molecular level.

The pharmacokinetic profile of N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has been evaluated through preclinical studies using animal models. These studies have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The compound has demonstrated favorable pharmacokinetic properties with reasonable bioavailability and moderate metabolic clearance rates. These findings suggest that it may be suitable for oral administration if further optimization is performed.

Future research directions include exploring derivative compounds based on this scaffold to improve pharmacological activity while minimizing side effects. Computational modeling techniques such as molecular docking have been employed to predict binding affinities between this compound and potential biological targets at an atomic level. These virtual screening approaches have helped identify promising modifications that could enhance drug efficacy.

In conclusion,N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-y lsulfanyl}acetamide (CAS No. 1040654 - 91 - 8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including inflammation management,neurological disorders,and other diseases where modulation of enzyme activity or neurotransmitter signaling is beneficial。The unique structural features,includingthebenzodioxolmoiety,the pyrazolo\[1，5 -a\] pyrazine scaffold，andthe acetamide group，contribute toreducedrugdevelopment。Further research efforts are warrantedto fullyelucidateitsbiologicalactivityandoptimizeitspharmacokineticpropertiesforclinicaltranslation。